Cas no 515860-78-3 (Methyl 5-(Aminocarbonyl)-2-(cyanoacetyl)amino-4-methylthiophene-3-carboxylate)

• Product Name: Methyl 5-(Aminocarbonyl)-2-(cyanoacetyl)amino-4-methylthiophene-3-carboxylate
• CAS No: 515860-78-3
• MF: C₁₁H₁₁N₃O₄S
• MW: 281.287740945816
• MDL: MFCD03759373
• CID: 4714888
• Update Time: 2025-10-08

Methyl 5-(Aminocarbonyl)-2-(cyanoacetyl)amino-4-methylthiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-(aminocarbonyl)-2-[(cyanoacetyl)amino]-4-methylthiophene-3-carboxylate
• methyl 5-carbamoyl-2-(2-cyanoacetamido)-4-methylthiophene-3-carboxylate
• methyl 5-carbamoyl-2-[(cyanoacetyl)amino]-4-methylthiophene-3-carboxylate
• Oprea1_372568
• STK434483
• BBL016779
• R7853
• methyl 5-carbamoyl-2-[(2-cyanoacetyl)amino]-4-methylthiophene-3-carboxylate
• Methyl 5-(Aminocarbonyl)-2-(cyanoacetyl)amino-4-methylthiophene-3-carboxylate

• MDL： MFCD03759373
• Inchi： 1S/C11H11N3O4S/c1-5-7(11(17)18-2)10(14-6(15)3-4-12)19-8(5)9(13)16/h3H2,1-2H3,(H2,13,16)(H,14,15)
• InChI Key： WTZADDHMMZWFHI-UHFFFAOYSA-N
• SMILES： S1C(C(N)=O)=C(C)C(C(=O)OC)=C1NC(CC#N)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 445
• Topological Polar Surface Area: 151

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on Methyl 5-(Aminocarbonyl)-2-(cyanoacetyl)amino-4-methylthiophene-3-carboxylate

Methyl 5-(Aminocarbonyl)-2-(cyanoacetyl)amino-4-methylthiophene-3-carboxylate (CAS No. 515860-78-3)

The compound Methyl 5-(Aminocarbonyl)-2-(cyanoacetyl)amino-4-methylthiophene-3-carboxylate (CAS No. 515860-78-3) is a highly specialized organic molecule with a complex structure and diverse functional groups. This compound belongs to the class of thiophene derivatives, which are widely studied for their unique electronic properties and potential applications in various fields such as materials science, pharmaceuticals, and agrochemicals. The CAS number, 515860-78-3, uniquely identifies this compound in chemical databases, ensuring accurate referencing in scientific literature and industrial applications.

The molecular structure of this compound is characterized by a thiophene ring system, which serves as the central framework. The thiophene ring is substituted with several functional groups that contribute to its chemical reactivity and biological activity. Specifically, the molecule features an aminocarbonyl group at position 5, a cyanoacetyl amino group at position 2, and a methyl group at position 4. Additionally, the carboxylate group at position 3 is esterified with a methyl group, giving the compound its name.

Recent studies have highlighted the potential of thiophene derivatives like Methyl 5-(Aminocarbonyl)-2-(cyanoacetyl)amino-4-methylthiophene-3-carboxylate in drug discovery. The presence of multiple functional groups allows for diverse interactions with biological targets, making it a promising candidate for designing bioactive molecules. For instance, the aminocarbonyl group can act as a hydrogen bond donor or acceptor, enhancing the molecule's ability to bind to proteins or nucleic acids. Similarly, the cyanoacetyl amino group introduces electron-withdrawing effects, which can modulate the electronic properties of the molecule and influence its reactivity.

In terms of synthesis, this compound can be prepared through a series of well-established organic reactions. The thiophene ring can be synthesized via cyclization reactions of appropriate dienol ethers or via sulfur-containing precursors. Subsequent functionalization involves introducing the substituents at specific positions on the ring using methods such as nucleophilic substitution or coupling reactions. The esterification step to form the methyl carboxylate is typically achieved through acid-catalyzed reactions or using mixed carbonates.

The applications of Methyl 5-(Aminocarbonyl)-2-(cyanoacetyl)amino-4-methylthiophene-3-carboxylate are not limited to pharmacology; it also finds relevance in materials science. The thiophene moiety is known for its conjugated π-system, which contributes to its semiconducting properties. By modifying the substituents on the thiophene ring, researchers can tune these electronic properties for use in organic electronics, such as field-effect transistors or light-emitting diodes (LEDs). The methylthiophene derivative has been explored in such contexts due to its stability and ease of processing.

Recent advancements in computational chemistry have enabled detailed studies of this compound's electronic structure and reactivity. Quantum mechanical calculations have provided insights into the distribution of electron density across the molecule, highlighting regions of high reactivity that could be exploited in catalytic applications or as building blocks in supramolecular chemistry.

In conclusion, Methyl 5-(Aminocarbonyl)-2-(cyanoacetyl)amino-4-methylthiophene-3-carboxylate (CAS No. 515860-78-3) is a versatile compound with significant potential across multiple disciplines. Its unique combination of functional groups and structural features makes it an attractive target for both fundamental research and applied development. As ongoing studies continue to uncover new properties and applications, this compound is poised to play an increasingly important role in advancing modern science and technology.